3-Ethoxy-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine

• IUPAC Name: 3-ethoxy-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine
• InChI: InChI=1S/C9H13N3O/c1-2-13-9-5-7-6-10-4-3-8(7)11-12-9/h5,10H,2-4,6H2,1H3
• InChI Key: DRRVNBJIZCFJIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C2CCNCC2=C1
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

3-Ethoxy-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine, commonly referred to as 3E-THP, is a synthetic compound that has been studied for its potential applications in various scientific research fields. 3E-THP is a heterocyclic compound, which means that it contains both carbon and nitrogen atoms in its structure. It has a unique structure that makes it useful in a variety of applications.

Scientific Research Applications

Synthesis and Chemical Reactions

• A lead-oriented scaffold with two diversity points based on 5,6,7,8-tetrahydropyrido[4,3-c]pyridazine was developed, highlighting its utility in creating derivatives starting from 4-piperidone derivatives through a five-step process, demonstrating the scaffold's versatility for further chemical modifications (Borisov et al., 2013).
• The compound was synthesized and evaluated for its structure through X-ray diffraction, showcasing its potential for further exploration in medicinal chemistry due to the importance of pyridazine analogs in pharmaceuticals (Sallam et al., 2021).

Biological Activity and Applications

• Novel thieno[2,3-c]pyridazines were synthesized, demonstrating antibacterial activities, indicating the potential of pyridazine derivatives in developing new antibacterial agents (Al-Kamali et al., 2014).
• Pyrazolo[4,3-d]pyrimidin-7-ones and pyrido[2,3-d]pyrimidin-4-ones were designed, synthesized, and evaluated for their antibacterial and CDKs inhibitory activities, showing some derivatives' effectiveness against Staphylococcus aureus and moderate antifungal activity against Candida albicans, further highlighting the utility of pyridazine derivatives in medical applications (Geffken et al., 2011).

Material and Structural Analysis

• Detailed structural analysis and DFT calculations of triazole pyridazine derivatives were conducted, confirming the structures through X-ray diffraction and offering insights into their electronic properties. This research underscores the value of pyridazine derivatives in materials science and their potential for creating compounds with unique electronic and optical properties (Sallam et al., 2021).